![molecular formula C19H20N2O4S B2579049 1-(4-methoxyphenyl)-3-(m-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide CAS No. 620543-57-9](/img/structure/B2579049.png)
1-(4-methoxyphenyl)-3-(m-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
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Description
1-(4-methoxyphenyl)-3-(m-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H20N2O4S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Imidazole derivatives have been identified as effective corrosion inhibitors for various metals. For instance, imidazole derivatives such as 2-(4-methoxyphenyl)-4,5-diphenyl-imidazole have shown high corrosion inhibition efficiency for J55 steel in CO2 saturated brine solutions. These compounds adsorb onto metal surfaces, forming a protective layer that reduces corrosion rates. Their effectiveness is supported by electrochemical impedance spectroscopy (EIS), potentiodynamic polarization, and quantum chemical calculations (Singh et al., 2017).
Central Nervous System (CNS) Penetrability
Certain imidazole derivatives have been studied for their potential in penetrating the central nervous system (CNS), indicating their potential use in neurological research and drug development. A study on 4-(2-Methoxyphenyl)-2-[4(5)-methyl-5(4)-imidazolylmethyl]thiazole highlighted its potent inhibitory activity against the 5-HT3 receptor and its effective penetration of the blood-brain barrier upon peripheral administration, suggesting its utility as a pharmacological tool in both in vitro and in vivo studies (Rosen et al., 1990).
Surface Modification and Material Science
Imidazole derivatives have applications in material science, particularly in modifying surface properties. A study on multifunctional mononuclear bisthienylethene-cobalt(II) complexes involving similar imidazole frameworks demonstrated their potential in slow magnetic relaxation and photochromic behavior. These findings suggest their applicability in developing new materials with specific magnetic and optical properties (Cao et al., 2015).
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-(3-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4S/c1-13-4-3-5-15(10-13)21-18-12-26(23,24)11-17(18)20(19(21)22)14-6-8-16(25-2)9-7-14/h3-10,17-18H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POOWTJLPWKAPNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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